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Compound of Interest

Compound Name:
Ethyl 4-(2-

chlorobenzamido)benzoate

CAS No.: 75121-10-7

Cat. No.: B5604356

Get Quote

Executive Summary & Chemical Identity
Ethyl 4-(2-chlorobenzamido)benzoate (CAS: 75121-10-7) is a specialized organic

intermediate belonging to the N-benzoylaniline class.[1] Structurally, it consists of an ethyl

benzoate moiety linked via an amide bond to a 2-chlorophenyl ring.[1] This compound serves

as a critical scaffold in medicinal chemistry, particularly in the synthesis of retinoid analogs,

potential kinase inhibitors, and liquid crystalline materials where the rigidity of the benzamide

linkage is exploited.[1]

Given its status as a "rare research chemical" with limited public experimental data (as noted

by suppliers like Sigma-Aldrich), this guide functions as a primary protocol for researchers to

synthesize, validate, and physically characterize this molecule de novo.[1]
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Property Detail

IUPAC Name Ethyl 4-[(2-chlorobenzoyl)amino]benzoate

CAS Number 75121-10-7

Molecular Formula C₁₆H₁₄ClNO₃

Molecular Weight 303.74 g/mol

SMILES
CCOC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=C

C=C2Cl

Predicted LogP ~3.6 (Lipophilic)

H-Bond Donors/Acceptors 1 Donor (NH) / 3 Acceptors (O, N)

Predicted Physicochemical Profile
As experimental data is sparse, the following profile is derived from structure-activity

relationship (SAR) analysis of analogous benzanilide esters.

Physical State & Melting Point[1]
Prediction: White to off-white crystalline solid.[1]

Melting Point Estimate: 130°C – 160°C.[1]

Rationale: The para-substituted benzamide core typically confers high crystallinity due to

intermolecular hydrogen bonding (N-H[1]···O=C) and

-

stacking.[1] However, the ortho-chloro substituent on the benzoyl ring introduces steric
twist, disrupting planarity compared to the unsubstituted analog (MP ~148°C), potentially
lowering the melting point slightly while maintaining solid-state rigidity.[1]

Solubility Profile
Based on the lipophilic backbone (LogP ~3.[1]6) and ester functionality:
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High Solubility: DMSO, DMF, THF, Dichloromethane (DCM), Ethyl Acetate.[1]

Moderate Solubility: Ethanol, Methanol (may require heating).[1]

Low/Insoluble: Water, Hexanes (likely to precipitate).[1]

Synthesis & Structural Validation
To obtain a high-purity sample for physical characterization, a standard Schotten-Baumann or

nucleophilic acyl substitution is recommended.[1]

Synthesis Protocol
Reaction:Ethyl 4-aminobenzoate + 2-Chlorobenzoyl chloride

Product

Reagents: Dissolve Ethyl 4-aminobenzoate (1.0 eq) in anhydrous DCM or THF.

Base: Add Triethylamine (TEA) or Pyridine (1.2 eq) to scavenge HCl.

Addition: Dropwise addition of 2-Chlorobenzoyl chloride (1.05 eq) at 0°C.

Workup: Stir at RT for 4-6 hours. Quench with water.[1] Wash organic layer with 1M HCl

(remove unreacted amine), then sat.[1] NaHCO₃ (remove acid), then Brine.[1]

Purification: Recrystallize from Ethanol/Water or Ethyl Acetate/Hexanes.[1]

Synthesis Workflow Diagram

Start: Reagent Prep Acylation
(DCM, 0°C -> RT)

Add Acid Chloride Quench & Wash
(HCl, NaHCO3)

Complete Recrystallization
(EtOH/H2O)

Crude Solid Pure Product
(White Solid)

Filter & Dry

Click to download full resolution via product page

Figure 1: Synthesis workflow for the isolation of high-purity Ethyl 4-(2-
chlorobenzamido)benzoate.
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Experimental Characterization Protocols
Since literature values are unavailable, the researcher must generate the primary data.[1]

Follow these protocols to ensure data integrity.

Spectral Identification (Expected Signals)
Confirm structure using ¹H NMR (400 MHz, DMSO-d₆) before physical testing.[1]

Amide Proton (-NH-): Singlet,

10.5 – 10.8 ppm (Deshielded, D₂O exchangeable).[1]

Aromatic Protons (Benzoyl): Multiplet,

7.4 – 7.6 ppm (4H, characteristic of o-substituted ring).[1]

Aromatic Protons (Benzoate): Two doublets (AA'BB' system),

~7.9 ppm (2H) and ~8.1 ppm (2H).[1]

Ethyl Ester:

Quartet:

4.3 ppm (2H, -O-CH₂-).[1]

Triplet:

1.3 ppm (3H, -CH₃).[1]

Thermal Analysis (DSC/TGA)
Objective: Determine exact melting point and thermal stability.

Instrument: Differential Scanning Calorimetry (DSC).[1]

Protocol:

Weigh 2-5 mg of dried sample into an aluminum pan.
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Equilibrate at 25°C.

Ramp at 10°C/min to 250°C under N₂ purge (50 mL/min).

Expected Result: A sharp endothermic peak (melting) between 130-160°C. Any broadness

indicates impurities.[1]

TGA Note: Check for weight loss <100°C (solvates) or decomposition >200°C.[1]

Solubility Determination (Shake-Flask Method)
Objective: Quantify solubility for formulation/assay development.

Add excess solid to 1 mL of solvent (PBS pH 7.4, DMSO, Ethanol).

Shake at 25°C for 24 hours.

Filter (0.45 µm PTFE) and analyze filtrate by HPLC-UV (254 nm).

Stability & Handling
Hydrolysis Risk
This molecule contains two hydrolyzable groups:[1]

Ethyl Ester: Susceptible to base-catalyzed hydrolysis (saponification) to form the free acid

(4-(2-chlorobenzamido)benzoic acid).[1] Avoid storage in basic buffers (pH > 9).[1]

Amide Bond: Generally stable but can degrade under strong acidic reflux.[1]

Storage Conditions
Temperature: Store at 2-8°C (standard for research chemicals).

Atmosphere: Keep dry; hygroscopicity is expected to be low, but ester hydrolysis is moisture-

dependent.[1]

Light: Protect from direct UV light to prevent potential photo-Fries rearrangement, though

benzamides are relatively photostable.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://cymitquimica.com/cas/120-47-8/
https://cymitquimica.com/cas/120-47-8/
https://cymitquimica.com/cas/120-47-8/
https://cymitquimica.com/cas/120-47-8/
https://cymitquimica.com/cas/120-47-8/
https://cymitquimica.com/cas/120-47-8/
https://cymitquimica.com/cas/120-47-8/
https://cymitquimica.com/cas/120-47-8/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b5604356?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Characterization Logic Flow
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Figure 2: Logical flowchart for the validation and characterization of the compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Comprehensive Characterization Protocol: Ethyl 4-(2-
chlorobenzamido)benzoate[1]]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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